2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide

• IUPAC Name: 2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide
• InChI: InChI=1S/C12H13ClN2O2/c1-7(2)12-15-9-5-8(14-11(16)6-13)3-4-10(9)17-12/h3-5,7H,6H2,1-2H3,(H,14,16)
• InChI Key: VCZNRWJTWVMFGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(O1)C=CC(=C2)NC(=O)CCl
• Molecular Formula: C12H13ClN2O2
• Molecular Weight: 252.69 g/mol

Description

2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide is a chemical compound that has been synthesized for scientific research purposes. It is a white crystalline powder that is soluble in organic solvents and is used in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide involves the inhibition of CK2 activity. CK2 is a serine/threonine protein kinase that is involved in various cellular processes. It has been shown to phosphorylate many different proteins, including transcription factors, signaling molecules, and cell cycle regulators. The inhibition of CK2 activity by 2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide has been shown to have anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide have been studied in various in vitro and in vivo models. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, it has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide in lab experiments is its specificity for CK2 inhibition. This allows for the study of CK2-related processes without affecting other cellular processes. However, one limitation is its potential toxicity, as it has been shown to have cytotoxic effects at high concentrations.

Future Directions

There are many potential future directions for the study of 2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide. One direction is the study of its potential use as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells. Additionally, it could be studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models. Further studies could also investigate the potential toxicity of 2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide and its effects on other cellular processes.

Synthesis Methods

The synthesis of 2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide involves a multi-step process. The first step involves the reaction of 2-amino-5-chlorobenzoxazole with isobutyryl chloride in the presence of a base to yield 2-(2-isobutyryloxyphenylamino)-5-chlorobenzoxazole. This intermediate is then reacted with propionic acid in the presence of a base to yield 2-(2-isobutyryloxyphenylamino)-5-chlorobenzoxazole propionate. Finally, this compound is reacted with ammonia in the presence of a catalyst to yield 2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide.

Scientific Research Applications

2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide has been used in various scientific research studies. It has been shown to inhibit the activity of protein kinase CK2, which is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair. This inhibition of CK2 activity has been studied in relation to cancer, as CK2 is overexpressed in many types of cancer cells. Additionally, 2-chloro-N-(2-propan-2-yl-1,3-benzoxazol-5-yl)acetamide has been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.